2,4-difluoro-N-(3-isobutoxyphenyl)benzamide

• Molecular Formula: C17H17F2NO2
• Molecular Weight: 305.32 g/mol
• IUPAC Name: 2,4-difluoro-N-[3-(2-methylpropoxy)phenyl]benzamide
• InChI: InChI=1S/C17H17F2NO2/c1-11(2)10-22-14-5-3-4-13(9-14)20-17(21)15-7-6-12(18)8-16(15)19/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key: NVHGRSQBJQAPFK-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-(3-isobutoxyphenyl)benzamide is an organic compound that belongs to the class of benzamide derivatives. It is a potent and selective inhibitor of the protein kinase B-Raf, which is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway. This compound has been extensively studied for its potential applications in cancer therapy and other diseases associated with abnormal MAPK signaling.

Mechanism of Action

The mechanism of action of 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide involves the inhibition of B-Raf kinase, which is a key component of the 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide signaling pathway. This pathway plays a crucial role in regulating cell growth, differentiation, and survival, and its dysregulation has been implicated in the development and progression of many types of cancer.
Biochemical and Physiological Effects:
2,4-difluoro-N-(3-isobutoxyphenyl)benzamide has been shown to have potent biochemical and physiological effects on cancer cells and other cell types that rely on the 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide signaling pathway for their survival and proliferation. This compound can induce cell cycle arrest, apoptosis, and senescence in cancer cells, and it can also inhibit the growth and invasion of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide in lab experiments is its high selectivity and potency for B-Raf kinase inhibition. This compound can effectively target this kinase without affecting other signaling pathways, which makes it a valuable tool for studying the role of B-Raf in various cellular processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide and its applications in cancer therapy and other diseases. One possible direction is to explore the use of this compound in combination with other targeted therapies or chemotherapy agents to enhance its efficacy and reduce the risk of drug resistance. Another direction is to investigate the potential use of this compound as a diagnostic tool for identifying tumors with abnormal B-Raf signaling. Additionally, further studies are needed to elucidate the long-term safety and efficacy of this compound in clinical settings.

Synthesis Methods

The synthesis of 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide involves several steps, including the preparation of the starting materials and the coupling reaction between them. The detailed synthesis method has been described in several research papers, and it typically involves the use of various reagents and solvents.

Scientific Research Applications

2,4-difluoro-N-(3-isobutoxyphenyl)benzamide has been widely used in scientific research for its potential applications in cancer therapy and other diseases associated with abnormal 2,4-difluoro-N-(3-isobutoxyphenyl)benzamide signaling. Several studies have shown that this compound can effectively inhibit the activity of B-Raf kinase, which is a key driver of tumor growth and progression in many types of cancer.